Cas no 14233-61-5 (D-threo-Pentulofuranose(8CI))

D-threo-Pentulofuranose(8CI) structure
D-threo-Pentulofuranose(8CI) structure
Product Name:D-threo-Pentulofuranose(8CI)
CAS No:14233-61-5
MF:C5H10O5
MW:150.129902362823
CID:120256
Update Time:2024-01-24

D-threo-Pentulofuranose(8CI) Chemical and Physical Properties

Names and Identifiers

    • D-threo-Pentulofuranose(8CI)
    • D-erythro-Pentulofuranose
    • D-threo-Pentulofuranose
    • (3S,4R)-2-(hydroxymethyl)oxolane-2,3,4-triol
    • MDL: MFCD00064286
    • Inchi: 1S/C5H10O5/c6-2-5(9)4(8)3(7)1-10-5/h3-4,6-9H,1-2H2/t3-,4+,5?/m1/s1
    • InChI Key: LQXVFWRQNMEDEE-OVEKKEMJSA-N
    • SMILES: OCC1(OC[C@@H](O)[C@@H]1O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 90.15000
  • LogP: -2.58070
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